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Compound of Interest

4-(3-Bromo-4-
Compound Name:
methoxyphenyl)pyridine

Cat. No.: B060724

An In-depth Technical Guide to the Safe Handling of 4-(3-Bromo-4-methoxyphenyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(3-Bromo-4-methoxyphenyl)pyridine is a substituted pyridine derivative utilized as a
building block in organic synthesis, particularly within the field of medicinal chemistry. As with
any laboratory chemical, a thorough understanding of its potential hazards and the
implementation of robust safety protocols are paramount to ensure the well-being of
researchers and the integrity of experimental work. This guide provides a comprehensive
overview of the safety and handling procedures for 4-(3-Bromo-4-methoxyphenyl)pyridine,
grounded in authoritative safety data and established laboratory best practices.

Chemical Identification and Properties

A clear identification of the substance is the foundation of chemical safety.
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Identifier Value

Chemical Name 4-(3-Bromo-4-methoxyphenyl)pyridine
Synonyms 3-Bromo-4-methoxypyridine

CAS Number 82257-09-8[1]

Molecular Formula CeHeBrNO[1]

Molecular Weight 188.02 g/mol [1][2]

Physical and Chemical Properties:

Property Value Source
Physical State Liquid [1]
Color Pale yellow [1]
Boiling Point 214.5°C at 760 mmHg [1]
Density 1.53 g/cm3 [1]
Flash Point 83.5°C [1]

Hazard Identification and GHS Classification

Understanding the specific hazards associated with 4-(3-Bromo-4-methoxyphenyl)pyridine is
crucial for risk assessment. The Globally Harmonized System (GHS) provides a standardized
framework for communicating these hazards.[3][4][5][6]

GHS Hazard Statements:
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Code Hazard Statement Hazard Class Signal Word
o Skin irritation, )
H315 Causes skin irritation Warning
Category 2
Causes serious eye Serious eye irritation, ]
H319 o Warning
irritation Category 2A

] Specific target organ
May cause respiratory o ) ]
H335 T toxicity — single Warning
irritation
exposure, Category 3

Note: This classification is based on available Safety Data Sheets. The potential for acute oral
toxicity is also noted in some sources, with classifications such as "Harmful if swallowed"
(H302).[2]

Pictograms:
Primary Hazards Explained:

o Skin and Eye Irritation: Direct contact with the liquid can cause inflammation, redness, and
pain. The "bromo" and "pyridine" functional groups are common culprits in causing irritation,
necessitating the use of robust personal protective equipment.

o Respiratory Irritation: Inhalation of vapors or aerosols may irritate the respiratory tract,
leading to coughing and discomfort.[1] The volatility of the compound, while not extreme, is
sufficient to require handling in a well-ventilated area.

o Toxicological Data Gaps: It is critical to note that comprehensive toxicological data, such as
carcinogenicity, mutagenicity, and reproductive toxicity, are largely unavailable for this
specific compound.[7][8] In the absence of data, a precautionary principle should be applied,
treating the substance with a high degree of care and assuming it may have uncharacterized

hazards.

Safe Handling and Personal Protective Equipment
(PPE)
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A multi-layered approach to safety, combining engineering controls and personal protective

equipment, is essential.

Engineering Controls

Chemical Fume Hood: All handling of 4-(3-Bromo-4-methoxyphenyl)pyridine that could
generate vapors, mists, or aerosols must be conducted in a properly functioning and certified
chemical fume hood.[7][9] This is the primary defense against respiratory exposure.

Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible, within a 10-second travel distance from the work area.[9] Regular testing of this
equipment is mandatory.

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the identified hazards of skin, eye, and respiratory irritation.

Eye and Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields at a
minimum. For procedures with a higher risk of splashing, chemical splash goggles are
required. A face shield may be necessary when handling larger quantities.[10]

Skin Protection:

o Gloves: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect
gloves for tears or punctures before use. Change gloves immediately if they become
contaminated.

o Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

Respiratory Protection: When engineering controls are not sufficient, or during a large-scale
cleanup, a NIOSH-approved respirator with an appropriate organic vapor cartridge may be
necessary.[9] All respirator use requires a formal respiratory protection program, including
medical clearance and fit testing.
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GHS Hazard Summary

Hazard Classes

H315 H335

Required PPE

[ Skin Irritation (Cat. 2) j [ Eye Irritation (Cat. 2A) j [ Respiratory Irritation (Cat. 3) j Core PPE

Mandatory
Control

[Safety GoggleslGlasses] [ Nitrile Glovesj [ Lab Coat] Fume Hood

Click to download full resolution via product page
Caption: GHS hazards and corresponding required PPE.
Storage and Stability
Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

» Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][11]
[12]

o Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[9]
[12][13] Do not store in direct sunlight or near sources of heat and ignition.[9][13]

» Container Integrity: Ensure containers are properly labeled with the full chemical name and
associated hazards.

Emergency Procedures

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b060724?utm_src=pdf-body-img
https://www.chemicalbook.com/msds/3-bromo-4-methoxy-pyridine.htm
https://store.apolloscientific.co.uk/storage/msds/PC201316_msds.pdf
https://staging.keyorganics.net/app/uploads/sds/7W-0284_SDS.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://staging.keyorganics.net/app/uploads/sds/7W-0284_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A pre-planned emergency response is critical to mitigating the consequences of an accidental
exposure or spill.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if present and
easy to do.[1] Seek immediate medical attention.

o Skin Contact: Immediately wash skin with plenty of soap and water. Remove contaminated
clothing and wash it before reuse.[1] If skin irritation occurs, get medical advice.[1]

 Inhalation: Remove the individual to fresh air and keep them in a position comfortable for
breathing.[1] If the person feels unwell, seek medical attention.[1]

e Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water. If the individual is conscious,
give them a glass of water to drink.[11] Seek immediate medical attention.

Accidental Release Measures
o Small Spills:

o Ensure the area is well-ventilated and restrict access.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
sand, vermiculite, or earth.[7][11]

o Collect the absorbed material and place it into a suitable, labeled container for hazardous
waste disposal.[9][11]

o Clean the spill area thoroughly with soap and water.
e Large Spills:
o Evacuate the area immediately.

o Alert emergency services and the institutional safety office.
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o Do not attempt to clean up a large spill without specialized training and equipment.

Safe Handling Workflow

Start: Work in Don Correct
Handling Task Fume Hood PPE

Spill Response

‘Small Spill
E Absorb with Collect into Clean Area
Inert Material Waste Container

Click to download full resolution via product page

Caption: Standard handling workflow and spill response protocol.

Disposal Considerations

Chemical waste must be managed in a compliant and environmentally responsible manner.

» Waste Classification: 4-(3-Bromo-4-methoxyphenyl)pyridine and any materials
contaminated with it must be treated as hazardous waste.[7]

e Collection: Collect waste in a clearly labeled, sealed, and compatible container.[9] Do not mix
with incompatible waste streams.

e Disposal: All chemical waste must be disposed of through a licensed hazardous waste
disposal facility, in accordance with all local, state, and federal regulations.[1][7]

Conclusion

While 4-(3-Bromo-4-methoxyphenyl)pyridine is a valuable reagent in research and
development, it possesses definite health hazards, primarily skin, eye, and respiratory irritation.
The significant gaps in toxicological data demand a conservative and cautious approach to its
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handling. By adhering to the engineering controls, personal protective equipment standards,
and emergency procedures outlined in this guide, researchers can effectively mitigate risks and
maintain a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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